Cas no 2548975-16-0 (3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione)

• Product Name: 3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione
• CAS No: 2548975-16-0
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5311607
• PubChem ID: 154829115
• Update Time: 2025-08-02

3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[methyl({1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-3-yl})amino]-1lambda,2-benzothiazole-1,1-dione
• 3-[methyl({1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-3-yl})amino]-1??,2-benzothiazole-1,1-dione
• 2548975-16-0
• AKOS040730641
• F6789-7922
• 1,2-Benzisothiazol-3-amine, N-methyl-N-[1-[(3-methyl-5-isoxazolyl)methyl]-3-pyrrolidinyl]-, 1,1-dioxide
• 3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C17H20N4O3S/c1-12-9-14(24-18-12)11-21-8-7-13(10-21)20(2)17-15-5-3-4-6-16(15)25(22,23)19-17/h3-6,9,13H,7-8,10-11H2,1-2H3
• InChI Key： ZDSJUHGTKSTJEF-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(N(C)C2CCN(CC3ON=C(C)C=3)C2)=N1

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.3±60.0 °C(Predicted)
• pka: 7.17±0.40(Predicted)

Additional information on 3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione

3-Methyl({1-(3-Methyl-1,2-Oxazol-5-Yl)methylpyrrolidin-3-Yl})Amino-1,2-Benzothiazole-1,1-Dione (CAS No. 2548975-16-0)

The compound 3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-yl})amino-1,2-benzothiazole-1,1-dione, identified by the CAS registry number 2548975-16-0, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a pyrrolidine ring and an oxazole group. The integration of these functional groups makes it a promising candidate for research in drug discovery, material science, and catalytic applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new pharmaceutical agents. The benzothiazole core is known for its versatile reactivity and ability to form stable complexes with metal ions, making it valuable in coordination chemistry. Additionally, the presence of the oxazole group enhances the molecule's electronic properties, potentially improving its bioavailability and pharmacokinetic profile.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated an efficient method for synthesizing similar compounds using microwave-assisted techniques, which significantly reduced reaction times while maintaining high yields.

The application of this compound extends beyond traditional pharmaceuticals. Its ability to act as a ligand in metalloenzyme mimics has opened new avenues in catalytic chemistry. A team of scientists at the University of California recently reported that this compound can serve as a template for designing catalysts with enhanced activity in asymmetric hydrogenation reactions. This finding underscores its potential in industrial catalysis and green chemistry.

Moreover, the structural flexibility of this compound allows for further modification to tailor its properties for specific applications. For example, substituting the methyl group on the oxazole ring with electron-withdrawing or donating groups can alter its electronic characteristics, making it suitable for different chemical environments. Such modifications are currently being explored in academic research to develop novel materials for optoelectronic devices.

In conclusion, the compound 3-methyl({1-(3-methyl-1,2-oxazol-5-yl)methylpyrrolidin-3-y})amino-benzothiazole-dione (CAS No. 2548975-16-) represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing both academic research and industrial applications.